Kadsurenone
Kadsurenone
Kadsurenone is a member of benzofurans.
Kadsurenone is a natural product found in Piper hancei, Piper kadsura, and other organisms with data available.
Kadsurenone is a natural product found in Piper hancei, Piper kadsura, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
95851-37-9
VCID:
VC21074289
InChI:
InChI=1S/C21H24O5/c1-6-7-15-12-21(25-5)13(2)20(26-19(21)11-16(15)22)14-8-9-17(23-3)18(10-14)24-4/h6,8-13,20H,1,7H2,2-5H3/t13-,20+,21+/m1/s1
SMILES:
CC1C(OC2=CC(=O)C(=CC12OC)CC=C)C3=CC(=C(C=C3)OC)OC
Molecular Formula:
C21H24O5
Molecular Weight:
356.4 g/mol
Kadsurenone
CAS No.: 95851-37-9
Cat. No.: VC21074289
Molecular Formula: C21H24O5
Molecular Weight: 356.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Kadsurenone is a member of benzofurans. Kadsurenone is a natural product found in Piper hancei, Piper kadsura, and other organisms with data available. |
|---|---|
| CAS No. | 95851-37-9 |
| Molecular Formula | C21H24O5 |
| Molecular Weight | 356.4 g/mol |
| IUPAC Name | (2S,3R,3aS)-2-(3,4-dimethoxyphenyl)-3a-methoxy-3-methyl-5-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one |
| Standard InChI | InChI=1S/C21H24O5/c1-6-7-15-12-21(25-5)13(2)20(26-19(21)11-16(15)22)14-8-9-17(23-3)18(10-14)24-4/h6,8-13,20H,1,7H2,2-5H3/t13-,20+,21+/m1/s1 |
| Standard InChI Key | VDYACOATPFOZIO-UBWHGVKJSA-N |
| Isomeric SMILES | C[C@@H]1[C@H](OC2=CC(=O)C(=C[C@]12OC)CC=C)C3=CC(=C(C=C3)OC)OC |
| SMILES | CC1C(OC2=CC(=O)C(=CC12OC)CC=C)C3=CC(=C(C=C3)OC)OC |
| Canonical SMILES | CC1C(OC2=CC(=O)C(=CC12OC)CC=C)C3=CC(=C(C=C3)OC)OC |
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